Cas no 1033-01-8 (Benzenamine, N-(4-methylphenyl)-2,4-dinitro-)

1033-01-8 structure

Product name:Benzenamine, N-(4-methylphenyl)-2,4-dinitro-

CAS No:1033-01-8

MF:C₁₃H₁₁N₃O₄

MW:273.24414

CID:237015

PubChem ID:256356

Benzenamine, N-(4-methylphenyl)-2,4-dinitro- Chemical and Physical Properties

- Benzenamine, N-(4-methylphenyl)-2,4-dinitro-
- N-(2,4-Dinitrophenyl)-p-toluidine
- N-(4-methylphenyl)-2,4-dinitroaniline
- (2,4-Dinitro-phenyl)-p-tolyl-amin
- (2,4-dinitro-phenyl)-p-tolyl-amine
- (2.4-Dinitro-phenyl)-p-toluidin
- 2,4-Dinitro-4'-methyldiphenylamine
- 2,4-dinitro-N-p-tolylaniline
- 2'.4'-Dinitro-4-methyl-diphenylamin
- 4'-methyl-2,4-dinitrodiphenylamine
- N-(4-Methylphenyl)-2,4-dinitroaniline #
- 2,4-Dinitro-N-(p-tolyl)aniline
- UPCMLD0ENAT0512-0231:001
- 4-Methyl-2',4'-dinitrodiphenylamine
- TIMTEC-BB SBB001082
- DTXSID40908319
- NSC-83167
- RNXMAPTUJXBOFX-UHFFFAOYSA-N
- AKOS000286050
- (2,4-dinitrophenyl)(4-methylphenyl)amine
- CBDivE_000330
- MFCD00024396
- CS-0281377
- SCHEMBL6002470
- NSC83167
- Z31202015
- NCIOpen2_004500
- 1033-01-8
- Inchi： InChI=1S/C13H11N3O4/c1-9-2-4-10(5-3-9)14-12-7-6-11(15(17)18)8-13(12)16(19)20/h2-8,14H,1H3
- InChI Key： RNXMAPTUJXBOFX-UHFFFAOYSA-N
- SMILES： CC1=CC=C(NC2=CC=C([N+]([O-])=O)C=C2[N+]([O-])=O)C=C1

1. Notes

O. Redlich,E. A. Coulson,E. F. G. Herington,J. W. Cornforth,H. T. Huang,Harry Irving,Howard I. Fuller,F. Smith,V. A. Crawford,C. A. Coulson,H. J. Emeléus,A. G. Maddock,G. L. Miles,A. G. Sharpe,R. J. W. Le FèVre,C. R. Taylor,R. N. Whittem,A. F. Childs,S. G. P. Plant,Walter Wilson,Herbert H. Hodgson,Douglas P. Dodgson J. Chem. Soc. 1948 1987